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Compound of Interest

Compound Name: 3-Chloro-2-hydroxypropanamide
CAS No.: 85344-60-1
Cat. No.: B1629190
. J

An In-Depth Technical Guide to 3-Chloro-2-hydroxypropanamide: Structure, Properties, and
Synthetic Relevance

Introduction

3-Chloro-2-hydroxypropanamide is a functionalized small molecule of significant interest to
researchers and scientists in the fields of organic synthesis and drug development. Its
structure, incorporating a reactive chlorine atom, a hydroxyl group, and an amide, makes it a
versatile building block for the synthesis of more complex molecules. The presence of a
chlorine atom, in particular, can be leveraged to introduce a variety of other functional groups, a
common strategy in the development of new pharmaceutical agents. The introduction of
chlorine into a molecule can modify its biological profile, sometimes leading to enhanced
lipophilicity, potency, and favorable pharmacokinetic properties[1][2]. This guide provides a
comprehensive overview of the chemical structure, properties, and potential applications of 3-
Chloro-2-hydroxypropanamide, with a focus on its relevance to the scientific research and
drug development community.

Chemical Structure and Physicochemical Properties

The chemical structure of 3-Chloro-2-hydroxypropanamide consists of a three-carbon
propanamide backbone. A chlorine atom is attached to the third carbon, and a hydroxyl group
is attached to the second carbon. The presence of a chiral center at the second carbon means
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that this compound can exist as two enantiomers, (2R)-2-chloro-3-hydroxypropanamide and
(2S)-2-chloro-3-hydroxypropanamide[3].

Structural Diagram

Caption: Chemical structure of 3-Chloro-2-hydroxypropanamide.

Physicochemical Properties

While extensive experimental data for 3-Chloro-2-hydroxypropanamide is not readily
available in public literature, its properties can be estimated based on its structure and
comparison with similar molecules.

Property Value Source
Molecular Formula CsHeCINO:2 PubChem|[3]
Molecular Weight 123.54 g/mol PubChem|[3]

(2R)-2-chloro-3-
IUPAC Name ) PubChem|[3]
hydroxypropanamide

Melting Point Data not available

Boiling Point Data not available

Expected to be soluble in

Solubility water and polar organic Inferred
solvents
pKa Data not available

Synthesis and Reactivity
Potential Synthetic Routes

While a specific, detailed synthesis protocol for 3-Chloro-2-hydroxypropanamide is not
widely published, a plausible synthetic route can be conceptualized based on established
organic chemistry principles. A common approach would involve the use of a starting material
that already contains some of the desired functional groups. For instance, a synthetic pathway
could potentially begin with a derivative of glyceraldehyde or a similar three-carbon molecule.
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A related compound, 3-chloro-2-hydroxypropyltrimethylammonium chloride, is synthesized from
trimethylamine and allyl chloride, followed by a reaction with chlorine in water[4]. Another
related synthesis is that of 3-chloro-2-hydroxypropanesulfonate, which can be prepared
through the reaction of epichlorohydrin with sodium bisulfite[5]. These examples suggest that
epichlorohydrin could be a key precursor for the synthesis of 3-Chloro-2-
hydroxypropanamide as well.

Reactivity Profile

The reactivity of 3-Chloro-2-hydroxypropanamide is dictated by its functional groups:

o Alkyl Chloride: The primary chloride is a good leaving group, making it susceptible to
nucleophilic substitution reactions. This allows for the introduction of a wide range of
functional groups at the C-3 position.

o Hydroxyl Group: The secondary alcohol can undergo oxidation to a ketone or can be
involved in esterification or etherification reactions.

o Amide Group: The amide functionality is relatively stable but can be hydrolyzed under acidic
or basic conditions.

Analytical Characterization

The characterization of 3-Chloro-2-hydroxypropanamide would rely on standard analytical
techniques to confirm its structure and assess its purity.

Spectroscopic Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR would show distinct signals for the protons on the three-carbon backbone, with
chemical shifts and splitting patterns influenced by the adjacent functional groups.

o 13C NMR would provide signals for the three carbon atoms, with their chemical shifts
indicating their chemical environment (e.g., the carbon bonded to chlorine would be
downfield).
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« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic
absorption bands for the O-H stretch of the alcohol, the N-H stretch of the amide, and the
C=0 stretch of the amide.

o Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to analyze its fragmentation pattern, which can provide further
structural information. For related compounds like 3-chloro-1,2-propanediol, gas
chromatography-mass spectrometry (GC-MS) is a common analytical method[6][7].

Chromatographic Methods

» High-Performance Liquid Chromatography (HPLC): HPLC would be a suitable method for
assessing the purity of 3-Chloro-2-hydroxypropanamide and for monitoring reaction
progress during its synthesis. A reversed-phase C18 column with a polar mobile phase
would likely provide good separation[8].

o Gas Chromatography (GC): Given its relatively low molecular weight, GC could also be used
for the analysis of this compound, potentially after derivatization to increase its volatility[6].

Applications in Research and Drug Development

The primary utility of 3-Chloro-2-hydroxypropanamide in a research and development setting
is likely as a versatile chemical intermediate. Its bifunctional nature (a hydroxyl group and a
reactive chloride) allows for sequential or orthogonal chemical modifications.

Role as a Synthetic Building Block

The chloro and hydroxyl groups provide handles for a variety of chemical transformations,
making it a valuable precursor for the synthesis of more complex molecules, including
pharmaceutical intermediates and other fine chemicals. For example, the related compound 2-
Amino-3-chloro-N-hydroxy-propanamide is an intermediate in the preparation of the antibiotic
Cycloserine[9]. This suggests that 3-Chloro-2-hydroxypropanamide could similarly serve as
a starting material for various bioactive compounds.

Potential in Medicinal Chemistry

The incorporation of a chlorine atom into a drug candidate can significantly alter its
pharmacological properties. Chlorine can act as a bioisosteric replacement for other functional
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groups and can improve a drug's lipophilicity, potency, and pharmacokinetic profile[1]. There
are over 250 FDA-approved drugs that contain chlorine, highlighting the importance of
chlorinated compounds in medicine[2]. While there is no direct evidence of 3-Chloro-2-
hydroxypropanamide itself being a drug, its structure makes it a candidate for derivatization in
the search for new therapeutic agents. For instance, 3-hydroxy-propanamidines have been
identified as a promising new class of antimalarial agents[10].

Biological Activity and Toxicology

Specific toxicological data for 3-Chloro-2-hydroxypropanamide is not readily available.
However, information on the closely related compound, 3-chloro-1,2-propanediol (3-MCPD),
can provide some insight into potential hazards.

Extrapolated Toxicological Profile

3-MCPD is a known food contaminant that is classified as "possibly carcinogenic to humans”
(Group 2B) by the International Agency for Research on Cancer (IARC)[11]. It has been shown
to have high acute oral and inhalation toxicity in animal studies[11]. Furthermore, it has been
associated with reproductive toxicity and can cause damage to the kidneys and testes with
repeated exposure[12][13].

Given the structural similarity, it is prudent to handle 3-Chloro-2-hydroxypropanamide with
care and to assume it may have similar toxic properties until specific data becomes available.

Safety and Handling

Given the potential for toxicity, strict safety protocols should be followed when handling 3-
Chloro-2-hydroxypropanamide.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
goggles, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any
dust or vapors.

o Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

3-Chloro-2-hydroxypropanamide is a molecule with significant potential as a building block in
organic synthesis, particularly in the context of drug discovery and development. Its
combination of a reactive chlorine atom, a hydroxyl group, and an amide functional group
makes it a versatile intermediate for the creation of more complex and potentially bioactive
molecules. While specific experimental data on its properties and synthesis are limited in the
public domain, its structural similarity to other well-studied compounds allows for a reasoned
assessment of its likely characteristics and applications. As the demand for novel chemical
entities in the pharmaceutical industry continues to grow, the utility of such functionalized small
molecules is likely to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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